Cas no 87-91-2 ((+)-Diethyl L-tartrate)

(+)-Diethyl L-tartrate Properties

Names and Identifiers

• (2R,3R)-Diethyl 2,3-dihydroxysuccinate
• (+)-Diethyl-2,3-dihydroxysuccinate
• (2R,3R)(+)-Dihydroxybutane-1,4-dioic acid diethyl ester
• Diethyl L-tartrate
• ethyl tartrate
• Dimethyl Tartrate
• L-Tartaric acid diethyl ester
• Diethyl L-(+)-Tartrate
• (+)-Diethyl L-tartrate
• DIETHYL-L-TARTRATE, (+)-(RG)
• L-(+)-Diethyl l-Tartrate
• L(+)-Diethyl L-tartrate
• DET
• DieftIvI tartrate
• diethyl tartarate
• DIETHYL TARTRATE
• DIETHYL-DL-TARTRATE
• Diethyl-L-Tartarate
• Diethyl-Ltartrate
• FEMA 2378
• L-(+)-Tartaric Acid Diethyl Ester
• L-DET
• DIETHYL L-TARTARATE
• Tartaric acid, diethyl ester, (R,R)-
• OQ72CPY58Z
• Diethyl tartratene
• YSAVZVORKRDODB-PHDIDXHHSA-N
• AK109326
• Diethyl 1,2-dihydroxy-1,2-ethanedicarboxylate
• Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, diethyl ester
• (+)-DIETHYL-L-TART
• Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, diethyl ester (9CI)
• Butanedioic acid, 2,3-dihydroxy-[R-(R*,R*)]-, diethyl ester (ZCI)
• Tartaric acid, diethyl ester (6CI, 7CI, 8CI)
• (+)-(R,R)-Diethyl tartrate
• (+)-Diethyl L-tartarate
• (R,R)-Diethyl tartrate
• (R,R)-Tartaric acid diethyl ester
• L-Diethyl tartrate
• Diethyl (+)-tartrate
• Diethyl (2R,3R)-(+)-tartrate
• Diethyl (2R,3R)-2,3-dihydroxysuccinate
• Diethyl (2R,3R)-tartrate
• Diethyl (R,R)-(+)-tartrate
• Diethyl (R,R)-tartrate
• Ethyl (+)-tartrate
• NSC 44808
• NSC 8878
• (+)-Diethyl L-tartrate,99%
• +Expand

• MDL： MFCD00064873
• InChIKey： YSAVZVORKRDODB-PHDIDXHHSA-N
• Inchi： 1S/C8H14O6/c1-3-13-7(11)5(9)6(10)8(12)14-4-2/h5-6,9-10H,3-4H2,1-2H3/t5-,6-/m1/s1
• SMILES： [C@H](O)(C(=O)OCC)[C@@H](O)C(=O)OCC
• BRN： 1727145

Computed Properties

• Exact Mass: 206.079038g/mol
• Surface Charge: 0
• XLogP3: -0.3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 206.079038g/mol
• Monoisotopic Mass: 206.079038g/mol
• Topological Polar Surface Area: 93.1Ų
• Heavy Atom Count: 14
• Complexity: 180
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0

Experimental Properties

• LogP: -1.16560
• PSA: 93.06000
• Merck: 3855
• Refractive Index: n20/D 1.446(lit.)
• Water Partition Coefficient: Insoluble
• Boiling Point: 162°C/19mmHg(lit.)
• Melting Point: 17 ºC
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• FEMA: 2378 | DIETHYL TARTRATE
• Color/Form: Colorless viscous oily liquid.
• Solubility: It is miscible with ethanol and ether and slightly soluble in water.
• Specific Rotation: 7.5 º (neat)
• Optical Activity: [α]20/D +8.5°, neat
• Density: 1.204 g/mL at 25 °C(lit.)

(+)-Diethyl L-tartrate Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H227
• Warning Statement： P280,P370
  P378A,P403
  P235,P501A
• Storage Condition：Store at room temperature
• Risk Phrases： S24/25: prevent skin and eye contact.
• Signal Word：Warning
• TSCA：Yes

(+)-Diethyl L-tartrate Customs Data

• HS CODE：2918130000
• Customs Data：

  China Customs Code:

  2918130000

  Overview:

  2918130000 Tartrate and tartrate ester. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2918130000 salts and esters of tartaric acid.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%